Cas no 120503-52-8 (Adenosine,2',3'-dideoxy-N,N-diethyl- (9CI))
120503-52-8 structure
Product Name:Adenosine,2',3'-dideoxy-N,N-diethyl- (9CI)
CAS No:120503-52-8
MF:C14H21N5O2
MW:291.348842382431
CID:148856
PubChem ID:452957
Update Time:2025-04-19
Adenosine,2',3'-dideoxy-N,N-diethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,2',3'-dideoxy-N,N-diethyl- (9CI)
- [(2S,5R)-5-[6-(diethylamino)purin-9-yl]oxolan-2-yl]methanol
- AC1L9QNR
- Adenosine, 2',3'-dideoxy-N,N-diethyl-
- AG-D-44777
- CTK4B1906
- N-6 Diethyl ddA deriv.
- 120503-52-8
- DTXSID60152892
- [(2S,5R)-5-[6-(diethylamino)-9H-purin-9-yl]oxolan-2-yl]methanol
- 9-beta-D-2',3'-Dideoxyribofuranosyl N(6)-diethylaminopurine
- 9-.beta.-D-2',3'-Dideoxyribofuranosyl N(6)-diethylaminopurine
- [(2S,5R)-5-[6-(diethylamino)purin-9-yl]tetrahydrofuran-2-yl]methanol
- ((2S,5R)-5-(6-(Diethylamino)-9H-purin-9-yl)tetrahydrofuran-2-yl)methanol
-
- Inchi: 1S/C14H21N5O2/c1-3-18(4-2)13-12-14(16-8-15-13)19(9-17-12)11-6-5-10(7-20)21-11/h8-11,20H,3-7H2,1-2H3/t10-,11+/m0/s1
- InChI Key: NOOVTHQNOQTLPR-WDEREUQCSA-N
- SMILES: O1[C@H](CO)CC[C@@H]1N1C=NC2C(=NC=NC1=2)N(CC)CC
Computed Properties
- Exact Mass: 291.16952493g/mol
- Monoisotopic Mass: 291.16952493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 76.3Ų
Adenosine,2',3'-dideoxy-N,N-diethyl- (9CI) Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
120503-52-8 (Adenosine,2',3'-dideoxy-N,N-diethyl- (9CI)) Related Products
- 120503-30-2(Adenosine,2',3'-dideoxy-N,N-dimethyl-)
- 120503-31-3(Adenosine,N-cyclopropyl-2',3'-dideoxy- (9CI))
- 147218-60-8(N6-(6-Aminohexyl)-2’-deoxyadenosine)
- 51385-47-8(Adenosine,2'-deoxy-N,N,N-trimethyl-, chloride (9CI))
- 120503-63-1(Adenosine,2',3'-dideoxy-N-(phenylmethyl)- (9CI))
- 41552-86-7(Adenosine, N,N-bis(2-hydroxyethyl)-)
- 120503-28-8(2-Furanmethanol,tetrahydro-5-[6-(1-piperidinyl)-9H-purin-9-yl]-, (2S-cis)- (9CI))
- 37113-47-6(N6-Benzyl-2-deoxyadenosine)
- 120503-35-7(Adenosine,2',3'-dideoxy-N-ethyl-)
- 41552-92-5(9H-Purine,6-(1-piperidinyl)-9-b-D-ribofuranosyl-)
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